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Compound of Interest

Compound Name: 6-Undecanone

Cat. No.: B1294626

An In-depth Technical Guide to 6-Undecanone: Chemical Properties and Structure

Introduction

6-Undecanone, also known by synonyms such as dipentyl ketone and diamyl ketone, is a
symmetrical aliphatic ketone.[1][2] It is a colorless to pale yellow liquid characterized by a fruity
odor.[3][4] This document provides a comprehensive overview of the chemical structure,
properties, and synthesis of 6-undecanone, intended for researchers, scientists, and
professionals in drug development and chemical synthesis. While naturally occurring in some
plants like coriander and sweet osmanthus, its primary applications are in industrial and
laboratory settings.[1][3][5]

Chemical Structure and Identifiers

6-Undecanone possesses a simple, symmetrical structure with a carbonyl group located at the
sixth carbon of an eleven-carbon chain. This symmetry results in less complex *H and 13C NMR
spectra compared to its asymmetrical isomers.[4]

Table 1: Structural Identifiers for 6-Undecanone
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Identifier Value

IUPAC Name undecan-6-one[1]

Molecular Formula C11H220[1][2]

CAS Number 927-49-1[1][2]

Canonical SMILES CCCCCC(=0)CcccceCl4]

InChi INChl=1S/C11H220/c1-3-5-7-9-11(12)10-8-6-4-
2/h3-10H2,1-2H3[1][2]

InChlKey ZPQAKYPOZRXKFA-UHFFFAOY SA-N[2][4]

Physicochemical Properties

The physical and chemical properties of 6-undecanone are well-documented, making it
suitable for various applications, including as a solvent and a reference standard.[3][6]

Table 2: Quantitative Physicochemical Data for 6-Undecanone
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Property Value Source(s)
Molecular Weight 170.29 g/mol [11141071
Appearance Clear cc->I0erss to slightly 3]

yellow liquid
Melting Point 14.0-15.0°C [1][6]
Boiling Point 228 °C (at 760 mm Hg) [11[3]
Density 0.826 - 0.836 g/mL at 25 °C [1][3]
Refractive Index 1.424 - 1.430 at 20 °C [1]
Flash Point 88 °C (191 °F) [51[7]
Vapor Pressure 0.05 mmHg [7]

Water Solubility

0.05 mg/mL at 25 °C

(insoluble)

[1]14]

LogP

3.7-4.09

[7](8]

Solubility Profile: 6-Undecanone is largely insoluble in water but demonstrates good solubility

in organic solvents.[4][9] It is miscible with ethanol at room temperature and highly soluble in

halogenated solvents like chloroform and polar aprotic solvents such as acetone.[4] This

solubility profile is crucial for its application in extraction processes and as a reaction medium.

[4]

Synthesis and Experimental Protocols

Several synthetic routes are available for the production of 6-undecanone. The choice of

method often depends on the desired scale, purity, and availability of starting materials.

Ketonization of Hexanoic Acid

A prominent and green chemistry-aligned method for synthesizing 6-undecanone is the
ketonic decarboxylation of hexanoic acid.[4] This process involves the catalytic conversion of
two carboxylic acid molecules into a symmetrical ketone, with carbon dioxide and water as the
only byproducts.[4]
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Experimental Protocol Overview: The reaction is typically performed in a continuous flow
reactor.[10] Hexanoic acid is passed over a solid catalyst at elevated temperatures. Zirconia
(ZrO2) based catalysts, particularly high-surface-area zirconia aerogels, have shown high
conversion (72.3%) and selectivity (92.6%) for this transformation.[10] The process can be
operated for extended periods without significant loss of catalyst activity and requires no
additional solvent or carrier gas.[10]

The general workflow for this synthesis is outlined in the diagram below.
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Diagram 1: Synthesis of 6-Undecanone via Ketonization
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Diagram 1: Synthesis of 6-Undecanone via Ketonization.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1294626?utm_src=pdf-body-img
https://www.benchchem.com/product/b1294626?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Other Synthetic Methods

Other reported methods for the synthesis of 6-undecanone include:

o Oxidation of Alcohols: The corresponding secondary alcohol, 6-undecanol, can be oxidized
to produce 6-undecanone.[4]

e Claisen Condensation: This method involves the reaction between hexanoic acid and
pentanoic acid.[4]

e From Caproic Acid: An older method describes the production from caproic (hexanoic)
dicarboxylic acid with dilute sulfuric acid.[3]

A combined biotechnological and chemical approach has also been patented, where
microorganisms first produce hexanoic acid from ethanol or acetate, which is then extracted
and subjected to chemical ketonization.[11]

Applications in Research and Industry

6-Undecanone's chemical properties make it a versatile compound in several fields.

e Solvent and Extraction Medium: It is used as a solvent for analyzing complex organic
mixtures, such as the products of lignin pyrolysis.[3][4] Its properties are also well-suited for
supported liquid membrane (SLM) extraction, a technique used for sample pretreatment in
analytical chemistry, for instance, prior to capillary zone electrophoresis.[3][4]

» Flavoring Agent: 6-Undecanone is used in the food industry as a flavoring agent.[1][7]

» Potential Fuel Additive: Due to its structural similarity to components in diesel fuel, it has
been investigated as a potential fuel additive.[4]

e Insect Repellent: Like its isomer 2-undecanone, it is known to have insect repellent
properties.[6][7]

Biological Activity and Signaling Pathways

Currently, there is a lack of specific research on the biological activities and signaling pathways
directly involving 6-undecanone. Much of the available literature focuses on its isomer, 2-
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undecanone, which has been shown to modulate inflammatory responses through the
Nrf2/HO-1 and NF-kB pathways and regulate neutrophil activity.[12][13] While isomers can
have different biological effects, studies on 2-undecanone may provide a starting point for
future investigations into the bioactivity of 6-undecanone.

Safety and Handling

6-Undecanone is classified as a combustible liquid and may be harmful if swallowed.[5]
Standard laboratory safety protocols, including the use of personal protective equipment, are
recommended. It should be stored in a well-ventilated place away from heat and open flames.
When heated to decomposition, it may emit acrid smoke and irritating fumes.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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